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Compound of Interest

Compound Name: Dinosam

Cat. No.: B1213061 Get Quote

Application Notes and Protocols for Dinosam
For Researchers, Scientists, and Drug Development Professionals

Disclaimer
Dinosam, also known as 2-sec-amyl-4,6-dinitrophenol, is a highly toxic compound. Its use has

been severely restricted in many countries due to safety and environmental concerns.[1] These

guidelines are intended for use in controlled laboratory research settings only by trained

professionals. Strict adherence to all safety protocols is mandatory.

Introduction
Dinosam (CAS No: 4097-36-3) is a dinitrophenolic compound originally developed as a

herbicide. Its primary mechanism of action is the uncoupling of oxidative phosphorylation,

which disrupts ATP synthesis in mitochondria.[1][2] This leads to a rapid depletion of cellular

energy and can induce cell death. More recent research has suggested potential applications

for Dinosam and similar compounds in other areas, including as kinase inhibitors in cancer

therapy.[3] This document provides detailed guidelines for the safe handling, use, and disposal

of Dinosam in a research context.
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A summary of the key chemical and physical properties of Dinosam is provided in the table

below. This information is crucial for safe handling and storage.

Property Value Reference

CAS Number 4097-36-3 [3][4][5]

Molecular Formula C₁₁H₁₄N₂O₅ [3][4][5]

Molecular Weight 254.24 g/mol [4][5]

Appearance Yellow crystalline solid or oil [3]

Boiling Point 333.2°C at 760 mmHg [4]

Flash Point 136.5°C [4]

Density 1.306 g/cm³ [4]

Solubility

Slightly soluble in water;

soluble in ether and solutions

of sodium or potassium

hydroxide.

Vapor Pressure 7.15E-05 mmHg at 25°C [4]

Safety and Handling
Dinosam is acutely toxic if inhaled, ingested, or absorbed through the skin. It can cause severe

skin and eye irritation.[6] Early symptoms of exposure may include fatigue, excessive sweating,

and thirst.[7][8]

Personal Protective Equipment (PPE)
When handling Dinosam in any form (solid or in solution), the following PPE is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.

Eye Protection: Safety goggles or a face shield are required.

Lab Coat: A lab coat must be worn and buttoned.
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Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of dust or aerosols.

Engineering Controls
Fume Hood: All work with Dinosam, including weighing, solution preparation, and

experimental procedures, must be performed in a properly functioning chemical fume hood.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.

Spill Procedures
In the event of a Dinosam spill:

Evacuate: Immediately evacuate the area and alert others.

Isolate: Secure the area to prevent entry.

Decontaminate (if trained): If the spill is small and you are trained to handle it, wear

appropriate PPE. Cover the spill with an absorbent material (e.g., vermiculite or sand).

Collect: Carefully sweep the absorbed material into a designated hazardous waste container.

Avoid creating dust.

Clean: Clean the spill area with a 2-5% solution of soda ash, followed by soap and water.[9]

Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Report: Report the spill to your institution's Environmental Health and Safety (EHS)

department.

Experimental Protocols
The following are general protocols that can be adapted for specific research needs. It is

crucial to perform small-scale pilot experiments to determine the optimal concentrations and

conditions for your specific cell lines or experimental systems.
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Preparation of Dinosam Stock Solution
Materials:

Dinosam (solid)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Chemical fume hood

Appropriate PPE

Procedure:

In a chemical fume hood, carefully weigh the desired amount of Dinosam powder.

Dissolve the Dinosam in a suitable volume of DMSO to create a high-concentration stock

solution (e.g., 10 mM or 100 mM). Ensure complete dissolution.

Aliquot the stock solution into sterile, amber microcentrifuge tubes to protect it from light and

to avoid repeated freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution aliquots at -20°C or -80°C.

In Vitro Assay for Uncoupling of Oxidative
Phosphorylation (General Protocol)
This protocol provides a general framework for assessing the uncoupling activity of Dinosam in

isolated mitochondria.

Materials:
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Isolated mitochondria

Respiration buffer (e.g., containing KCl, KH₂PO₄, MgCl₂, EGTA, and a respiratory substrate

like succinate)

ADP solution

Dinosam stock solution

Oxygen electrode system (e.g., Clark-type electrode)

Workflow:
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Prepare mitochondrial suspension in respiration buffer

Add respiratory substrate (e.g., succinate)

Add ADP to induce State 3 respiration

Add Dinosam (or vehicle control)

Monitor oxygen consumption

Prepare serial dilutions of Dinosam

Add Dinosam dilutions (or vehicle control)

Add kinase and substrate to microplate wells

Initiate reaction with ATP

Incubate at appropriate temperature

Add detection reagent and measure signal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1213061?utm_src=pdf-body-img
https://www.benchchem.com/product/b1213061?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. benchchem.com [benchchem.com]

2. reactionbiology.com [reactionbiology.com]

3. research.uga.edu [research.uga.edu]

4. research.uga.edu [research.uga.edu]

5. In vitro JAK kinase activity and inhibition assays [pubmed.ncbi.nlm.nih.gov]

6. youtube.com [youtube.com]

7. Synthesis and biological evaluation of (+/-)-dinemasone C and analogues - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. bmglabtech.com [bmglabtech.com]

To cite this document: BenchChem. [guidelines for safe handling and disposal of Dinosam].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213061#guidelines-for-safe-handling-and-disposal-
of-dinosam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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